N-{2-[1-Hydroxy-1-(pyridin-2-yl)ethyl]phenyl}-4-methoxybenzamide

• CAS No.: 58754-50-0
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: N-[2-(1-hydroxy-1-pyridin-2-ylethyl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C21H20N2O3/c1-21(25,19-9-5-6-14-22-19)17-7-3-4-8-18(17)23-20(24)15-10-12-16(26-2)13-11-15/h3-14,25H,1-2H3,(H,23,24)
• InChI Key: WUBMYIDWJNRFAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC)(C3=CC=CC=N3)O

Description

N-{2-[1-Hydroxy-1-(pyridin-2-yl)ethyl]phenyl}-4-methoxybenzamide is a useful research compound. Its molecular formula is C21H20N2O3 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methyl lithium (0.24 mole, 142 ml. of 1.7 molar in ether) is added to 2'-(2-pyridinecarbonyl)-p-anisanilide (36.6 g., 0.11 mole) in 400 ml. of tetrahydrofuran in 15 min. with stirring at 10°-20°C. Stirring is continued for another 30 min., the reaction mixture hydrolyzed by addition of 300 ml. of water, concentrated under reduced pressure until the tetrahydrofuran solvent is substantially removed, and the mixture extracted with ethyl acetate. The ethyl acetate extract washed with water, brine, dried over sodium sulfate and concentrated affords a residual dark brown oil. The residue taken up in benzene and diluted with hexane affords 2'-[1-hydroxy-1-(2-pyridyl)ethyl]-p-anisanilide, m.p. 127°-128°C., from aqueous-methanol.